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Compound of Interest

Compound Name: Cyclosporin C

Cat. No.: B1669523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclosporin C is a cyclic undecapeptide with known antifungal, anti-parasitic, and antimalarial

activities.[1][2] Proper preparation of stock solutions is critical for obtaining accurate and

reproducible experimental results. These application notes provide detailed protocols and data

for the solubilization, storage, and handling of Cyclosporin C.

Data Presentation: Solubility and Storage
Cyclosporin C is sparingly soluble in aqueous solutions but shows good solubility in several

organic solvents. The choice of solvent is crucial and depends on the specific experimental

requirements, such as the desired stock concentration and compatibility with the assay system.

Table 1: Solubility and Recommended Storage of Cyclosporin C
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Solvent Solubility
Recommended Stock
Solution Storage

Dimethylformamide (DMF) 20 mg/mL[3]
-20°C, desiccated, protected

from light[4]

Ethanol 14 mg/mL[3]
-20°C, desiccated, protected

from light[4][5]

Dimethyl Sulfoxide (DMSO) 3 mg/mL[3]
-20°C, desiccated, protected

from light[4][6]

Acetone Soluble[2][7]
-20°C, desiccated, protected

from light

Ethyl Acetate Soluble[7]
-20°C, desiccated, protected

from light

Methanol Soluble[2]
-20°C, desiccated, protected

from light

Chloroform Soluble[2]
-20°C, desiccated, protected

from light

Ether Soluble[2]
-20°C, desiccated, protected

from light

DMF:PBS (pH 7.2) (1:3) 0.25 mg/mL[3]
Not recommended for long-

term storage

Water Insoluble[7] Not applicable

Note: While Cyclosporin A solutions have been shown to be stable for up to 28 days in plastic

syringes at room temperature, it is generally recommended to store stock solutions at -20°C to

ensure long-term stability.[5][8] Stock solutions in DMSO or ethanol should be stored at -20°C.

[5] Once in solution, it is recommended to use within 3 months to prevent loss of potency and

to aliquot to avoid multiple freeze-thaw cycles.[4]
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Protocol 1: Preparation of a 10 mg/mL Cyclosporin C
Stock Solution in Ethanol
This protocol describes the preparation of a 10 mg/mL stock solution of Cyclosporin C in

ethanol. This concentration is suitable for subsequent dilution in most cell culture and

biochemical assays.

Materials:

Cyclosporin C powder (Purity ≥95%)[3]

Anhydrous Ethanol (≥99.5%)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves[9][10]

Procedure:

Safety Precautions: Perform all steps in a certified chemical fume hood.[9] Wear appropriate

PPE, including double gloves, a lab coat, and eye protection.[1][9]

Weighing Cyclosporin C: Tare a sterile vial on the analytical balance. Carefully weigh the

desired amount of Cyclosporin C powder into the vial. For example, for 1 mL of a 10 mg/mL

solution, weigh 10 mg of Cyclosporin C.

Solvent Addition: Add the appropriate volume of anhydrous ethanol to the vial containing the

Cyclosporin C powder. For a 10 mg/mL solution, add 1 mL of ethanol.

Dissolution: Cap the vial tightly and vortex thoroughly until the Cyclosporin C is completely

dissolved. The solution should be clear and colorless to faint yellow.[5]
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

vials to avoid repeated freeze-thaw cycles.[4] Label each aliquot clearly with the compound

name, concentration, solvent, and date of preparation.

Long-term Storage: Store the aliquots at -20°C, protected from light.[4][5]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol provides a general guideline for diluting the high-concentration stock solution to a

working concentration for use in cell-based assays. The final concentration of the organic

solvent in the cell culture medium should be kept to a minimum (typically ≤0.1%) to avoid

solvent-induced cytotoxicity.[6]

Materials:

10 mg/mL Cyclosporin C stock solution in Ethanol or DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes or plates

Pipettes and sterile, filtered pipette tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mg/mL Cyclosporin C stock solution at

room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in sterile cell culture medium. For example, to prepare a 100 µg/mL

intermediate solution from a 10 mg/mL stock, dilute the stock 1:100 (e.g., 5 µL of stock

solution into 495 µL of medium).

Final Dilution: Add the appropriate volume of the intermediate or stock solution to the final

volume of cell culture medium to achieve the desired final concentration. For example, to
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achieve a final concentration of 100 ng/mL in 10 mL of medium, add 10 µL of the 100 µg/mL

intermediate solution.

Mixing: Mix the final solution gently but thoroughly by pipetting or inverting the tube/plate.

Application: Add the medicated medium to your cells immediately.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for preparing and using Cyclosporin C
stock solutions in a typical experimental setting.
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Stock Solution Preparation

Experimental Use
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Caption: Workflow for preparing and using Cyclosporin C solutions.
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Solvent Selection Logic
The choice of solvent is a critical step in the preparation of Cyclosporin C stock solutions. The

following diagram outlines the decision-making process for selecting an appropriate solvent.
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Solvent Selection Criteria

Recommended Solvents

Start: Need to Prepare Cyclosporin C Stock
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Low Conc. (<5 mg/mL)

No

Is Solvent Compatible with Assay?

Cell-based Assay?

Yes

Biochemical Assay?

No

Use DMF (20 mg/mL)Use Ethanol (14 mg/mL) Use DMSO (3 mg/mL)Proceed with Protocol

Keep final solvent conc. <0.1%

Click to download full resolution via product page

Caption: Decision tree for selecting a suitable solvent.
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Safety and Handling
Cyclosporin C, like other cyclosporins, should be handled with care. It is considered a

hazardous drug.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, a lab coat,

and eye protection when handling Cyclosporin C.[9][10] Double gloving is recommended.[9]

Engineering Controls: Handle Cyclosporin C powder and prepare solutions in a certified

chemical fume hood to avoid inhalation and aerosol generation.[9][10]

Cleaning: Clean any spills and decontaminate work surfaces using a 70% ethanol solution.

[9]

Waste Disposal: Dispose of all unused Cyclosporin C and contaminated materials as

hazardous waste according to your institution's guidelines.[9]

By following these guidelines, researchers can safely prepare and use Cyclosporin C stock

solutions to achieve reliable and reproducible results in their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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